Cas no 69716-18-3 (Isoquinoline, 1-phenoxy-)

Isoquinoline, 1-phenoxy- structure

Isoquinoline, 1-phenoxy- structure

Product Name:Isoquinoline, 1-phenoxy-

CAS No:69716-18-3

MF:C₁₅H₁₁NO

MW:221.253943681717

CID:1738744

PubChem ID:3806213

Update Time:2025-04-21

Isoquinoline, 1-phenoxy- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1-phenoxy-
- 69716-18-3
- SCHEMBL1093339
- CHEMBL1644374
- 1-phenoxyisoquinoline
- phenoxyisoquinoline
- starbld0034760
- 1-Phenoxy-Isoquinoline
- Inchi： 1S/C15H11NO/c1-2-7-13(8-3-1)17-15-14-9-5-4-6-12(14)10-11-16-15/h1-11H
- InChI Key： NISCOKWSILJOMN-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C2C=CC=CC=2C=CN=1

Computed Properties

Exact Mass: 221.08413
Monoisotopic Mass: 221.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 22.1Å²

Experimental Properties

PSA: 22.12

Isoquinoline, 1-phenoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1237030-50mg	1-Phenoxyisoquinoline	69716-18-3	98%	50mg	$310	2024-06-05
eNovation Chemicals LLC	Y1237030-250mg	1-Phenoxyisoquinoline	69716-18-3	98%	250mg	$1160	2024-06-05
A2B Chem LLC	AX75377-50mg	1-Phenoxyisoquinoline	69716-18-3	98%	50mg	$140.00	2024-04-19
A2B Chem LLC	AX75377-250mg	1-Phenoxyisoquinoline	69716-18-3	98%	250mg	$675.00	2024-04-19
1PlusChem	1P01EXGX-50mg	1-Phenoxyisoquinoline	69716-18-3	98%	50mg	$173.00	2024-04-22
1PlusChem	1P01EXGX-250mg	1-Phenoxyisoquinoline	69716-18-3	98%	250mg	$758.00	2024-04-22
eNovation Chemicals LLC	Y1237030-50mg	1-Phenoxyisoquinoline	69716-18-3	98%	50mg	$320	2025-02-19
eNovation Chemicals LLC	Y1237030-250mg	1-Phenoxyisoquinoline	69716-18-3	98%	250mg	$1225	2025-02-19
eNovation Chemicals LLC	Y1237030-50mg	1-Phenoxyisoquinoline	69716-18-3	98%	50mg	$320	2025-02-18
eNovation Chemicals LLC	Y1237030-250mg	1-Phenoxyisoquinoline	69716-18-3	98%	250mg	$1225	2025-02-18

Isoquinoline, 1-phenoxy- Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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